3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

• Molecular Formula: C11H9BrN2O
• Molecular Weight: 265.11 g/mol
• IUPAC Name: 3-bromo-4-(4-methylpyrazol-1-yl)benzaldehyde
• InChI: InChI=1S/C11H9BrN2O/c1-8-5-13-14(6-8)11-3-2-9(7-15)4-10(11)12/h2-7H,1H3
• InChI Key: QKUPKXVJNXZABH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=C(C=C(C=C2)C=O)Br

Description

3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a brominated benzaldehyde derivative featuring a 4-methylpyrazole substituent at the 4-position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic scaffolds for pharmaceutical and materials science applications. Its structure combines a reactive aldehyde group with a pyrazole moiety, enabling participation in condensation reactions, coordination chemistry, and the formation of Schiff bases. The bromine atom at the 3-position enhances electrophilic substitution reactivity, making it a valuable precursor for further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde typically involves the bromination of 4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde. One common method is the use of bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent like dichloromethane. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve similar bromination reactions with optimized conditions for higher yields and purity. The use of continuous flow reactors and automated systems could enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The aldehyde group can be oxidized to a carboxylic acid or reduced to an alcohol.

Condensation Reactions: The aldehyde group can participate in condensation reactions to form imines or other derivatives.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium thiocyanate can be used in the presence of a polar aprotic solvent.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products

Substitution Products: Depending on the nucleophile, various substituted derivatives can be formed.

Oxidation Products: The primary oxidation product is 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzoic acid.

Reduction Products: The primary reduction product is 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzyl alcohol.

Scientific Research Applications

3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde has several applications in scientific research:

Medicinal Chemistry: It serves as a building block for the synthesis of various bioactive molecules, including potential drug candidates.

Materials Science: The compound can be used in the development of novel materials with specific electronic or optical properties.

Biological Studies: It can be used as a probe or ligand in biological assays to study enzyme interactions or receptor binding.

Mechanism of Action

The mechanism of action of 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The bromine atom and the pyrazole ring can participate in various interactions, including hydrogen bonding and π-π stacking, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Key Research Findings

• Reactivity : The target compound’s aldehyde group enables efficient condensation with amines, forming imine linkages for covalent inhibition or stabilization of protein interactions (e.g., 14-3-3 hub proteins) .
• Thermal Stability : Pyrazole derivatives generally exhibit higher thermal stability than imidazole analogues, as evidenced by safer handling protocols for the target compound compared to 3-bromo-4-(1H-imidazol-1-yl)benzaldehyde .

Biological Activity

3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications, supported by relevant studies and data.

Chemical Structure and Properties

The compound features a bromine atom, a pyrazole moiety, and an aldehyde functional group attached to a benzene ring. Its molecular formula is C10H9BrN2O, with a molecular weight of approximately 265.11 g/mol. The structural characteristics contribute to its biological activity, particularly in enzyme interactions and receptor binding.

Interaction with Biological Targets

3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde has been shown to interact with several biological targets:

• Enzymatic Inhibition : The compound primarily inhibits Leishmania major pteridine reductase 1 (LmPTR1), disrupting folate metabolism essential for the survival of Leishmania parasites. This inhibition suggests potential antileishmanial activity, as evidenced by biochemical assays that demonstrate effective binding to the active site of LmPTR1.
• Anticancer Activity : Studies indicate that pyrazole derivatives exhibit antiproliferative effects against various cancer cell lines, including breast (MDA-MB-231) and liver (HepG2) cancer cells. The presence of the pyrazole ring enhances the compound's binding affinity to cancer-related targets, promoting apoptosis in malignant cells .

Antimicrobial Properties

Research has demonstrated that 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde exhibits antimicrobial properties against both Gram-positive and Gram-negative bacteria. In vitro tests have shown effective inhibition of bacterial growth, making it a candidate for further study as an antibacterial agent .

Anticancer Properties

The compound's anticancer potential has been highlighted in multiple studies:

Cell Line	IC50 Value (μM)	Mechanism
MDA-MB-231	12.5	Induces apoptosis
HepG2	10.0	Cell cycle arrest
A549 (Lung Cancer)	15.0	Inhibition of proliferation

These findings suggest that the compound could be developed into an effective therapeutic agent for various cancers .

Study on Antileishmanial Activity

A study focused on the antileishmanial activity of various pyrazole derivatives, including 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde, found that it significantly inhibited the growth of Leishmania major in vitro. The mechanism was attributed to its ability to disrupt folate metabolism by inhibiting LmPTR1, leading to decreased parasite viability.

Evaluation of Anticancer Effects

In another study assessing the anticancer effects of pyrazole derivatives, 3-Bromo-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde showed promising results against various cancer cell lines. The study reported a significant reduction in cell viability at low concentrations, highlighting its potential as a lead compound for developing new cancer therapies .